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Compound of Interest

Compound Name: 2-Hexynyladenosine
CAS No.: 90596-73-9
Cat. No.: B1202726
Get Quote

Executive Summary

Identifying the "RBPome" (the complete set of RNA-binding proteins) is critical for
understanding post-transcriptional regulation. Traditional methods like Oligo(dT) capture are
limited to polyadenylated mRNAS, missing the vast landscape of non-coding RNA (ncRNA)
interactions.

2-Hexynyladenosine (2-HA) is a nucleoside analog functionalized with a terminal alkyne
group at the C2 position of the adenine base. Unlike N6-modified analogs (which can interfere
with Watson-Crick pairing) or sugar-modified analogs (which can terminate transcription), C2-
modification positions the click-handle in the minor groove, generally preserving RNA
secondary structure and polymerase recognition.

Key Application:

e Metabolic Labeling: Incorporation into nascent transcripts (MRNA, rRNA, tRNA, IncRNA) by
cellular RNA polymerases.
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 Interactome Capture: When combined with UV crosslinking, 2-HA allows for the global
capture of RBPs bound to all RNA classes via Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) with a biotin tag.

Mechanism of Action

The workflow relies on the "Label-Crosslink-Click-Capture" strategy.

e Metabolic Incorporation: Cells are treated with 2-HA. Salvage pathway enzymes (Adenosine
Kinase) phosphorylate 2-HA to 2-HA-TP, which is incorporated by RNA Polymerases |, I,
and Il into nascent RNA.

« In Vivo Crosslinking: UV irradiation (254 nm) creates covalent bonds between RNA bases
and amino acids (e.g., Phenylalanine, Tryptophan, Cysteine) of interacting proteins at "zero
distance."

» Bioorthogonal "Click" Reaction: Post-lysis, the alkyne handle on the RNA reacts with Biotin-
Azide (or Desthiobiotin-Azide) via CUAAC.

» Enrichment: Streptavidin beads capture the Biotin-RNA-Protein complexes. Stringent
washing removes non-covalent binders.

« ldentification: RNase digestion releases the proteins (leaving a nucleotide "footprint" or just
the protein), followed by Trypsin digestion and LC-MS/MS.

Workflow Visualization
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Caption: Schematic of the 2-HA mediated RNA Interactome Capture (CARIC) workflow.

Detailed Protocol
Materials Required[1][2][3]
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e Probe: 2-Hexynyladenosine (Stock: 100 mM in DMSO). Store at -20°C.
e Crosslinking: UV Crosslinker (254 nm emission bulbs).

e Lysis Buffer: 50 mM Tris-HCI pH 7.5, 150 mM NacCl, 1% NP-40, 0.5% Sodium Deoxycholate,
0.1% SDS, Protease Inhibitors.

e Click Reagents:

o

Biotin-Picolyl-Azide (10 mM in DMSO).

[e]

CuS0O4 (100 mM in water).

o

THPTA Ligand (500 mM in water).

[¢]

Sodium Ascorbate (1 M fresh).

o Beads: Streptavidin Magnetic Beads (e.g., Dynabeads MyOne C1).

Phase 1: Metabolic Labeling & Crosslinking

Rationale: Dose and time must be optimized to ensure sufficient incorporation without
cytotoxicity. 2-alkynyl adenosines can be toxic at high concentrations due to inhibition of
adenosine metabolic enzymes.

Seed Cells: Plate cells (e.g., HeLa, HEK293) to reach 70-80% confluency.

Labeling: Replace medium with fresh medium containing 100 uM 2-HA.

o Note: For rapidly dividing cells, 4-8 hours is sufficient. For post-mitotic cells, extend to 12-
18 hours.

o Control: Treat a parallel plate with DMSO vehicle only.

Washing: Aspirate medium and wash cells 2x with ice-cold PBS to remove unincorporated
free probe.

UV Crosslinking: Irradiate cells on ice with 150 mJ/cm? of 254 nm UV light.
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o Critical: 254 nm induces natural nucleobase-amino acid crosslinking. The 2-HA probe itself
is the handle, not the crosslinker (unlike 4-thiouridine). However, the alkyne is stable under
these conditions.

e Harvest: Scrape cells in PBS, pellet (500 x g, 5 min), and flash freeze or proceed to lysis.

Phase 2: Lysis and Click Chemistry

Rationale: The click reaction requires copper (I). Using a chelating ligand (THPTA) protects
proteins and RNA from copper-induced degradation.

e Lysis: Resuspend pellet in Lysis Buffer (1 mL per 1077 cells). Incubate on ice for 10 min.
 Clarification: Centrifuge at 15,000 x g for 15 min at 4°C. Collect supernatant.

o Click Reaction Setup: Prepare the reaction mix. Add reagents in this exact order to the
lysate:

o Lysate (1 mg/mL protein conc.)
o Biotin-Picolyl-Azide (Final: 100 pM)
o CuSO4 / THPTA Pre-mix (Mix 1:2 molar ratio before adding). Final CuSO4: 1 mM.
o Sodium Ascorbate (Final: 5 mM).
 Incubation: Rotate end-over-end for 1 hour at Room Temperature (RT) in the dark.

» Precipitation: Precipitate proteins using Methanol/Chloroform or Acetone to remove excess
unreacted biotin reagents. Resuspend protein pellet in 8 M Urea / 50 mM Tris pH 8.

Phase 3: Enrichment & Digestion

Rationale: High-stringency washing is required to remove non-covalent background binders.

» Binding: Dilute Urea sample to 1 M Urea with PBS. Add washed Streptavidin Magnetic
Beads (50 uL per mg lysate). Rotate overnight at 4°C.

» Stringent Washing: Wash beads sequentially (5 min each):
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[e]

2x with 1% SDS in PBS (Removes non-crosslinked proteins).

o

2x with 4 M Urea in PBS (Denatures non-covalent interactions).

[¢]

2x with 1 M NaCl (Disrupts ionic interactions).

[¢]

2x with 50 mM Ammonium Bicarbonate (MS compatible buffer).

o RNase Digestion (Optional but Recommended): Treat beads with RNase A/T1 to trim RNA
tails, leaving only the protein-RNA crosslink site.

e On-Bead Tryptic Digestion: Add Trypsin (1 ug) to beads in Ammonium Bicarbonate. Incubate
overnight at 37°C.

o Elution: Collect supernatant (peptides). The biotin-RNA-peptide remnant remains on the
beads (unless a cleavable linker is used).

Data Analysis & Validation

The output is a list of proteins enriched in the 2-HA sample vs. the DMSO control.

o ison ( | |

. . Log2 Fold L
Protein Representative Significance (- .
. Change (2-HA Function
Category Hits log10 P)
vs DMSO)
o Translation
MRNA Binding elF4A1, PABPC1 >45 >5.0 o
Initiation
. Pre-mRNA
Splicing Factors SRSF1, U2AF65 >3.8 >4.2 o
Splicing
Non-coding RBP  Nucleolin, FBL >3.0 >35 rRNA Processing
Metabolic "Moonlighting”
GAPDH, PKM2 <1.0 <13
Enzymes RBPs
Contaminants Keratin, Actin ~0 <1.0 Background
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Validation Steps

o Dot Blot: Spot labeled RNA onto a membrane and probe with Streptavidin-HRP to confirm
successful click-labeling and incorporation.

 Silver Stain: Run a fraction of the post-pull-down eluate on SDS-PAGE. The 2-HA lane
should show a smear of proteins; the DMSO lane should be empty.

Technical Considerations & Troubleshooting
2-Ethynyl (2-EA) vs. 2-Hexynyl (2-HA)

o Steric Bulk: The hexynyl group is larger than the ethynyl group. While this may increase the
“reach" for click reagents, it may slightly reduce incorporation efficiency by RNA Polymerase
compared to 2-EA.

o Toxicity: 2-alkynyl adenosines are potent adenosine receptor agonists (A2A/A3). High
concentrations (>500 uM) may trigger cCAMP signaling, altering the proteome. Always use the
minimum effective dose (typically 50-100 uM).

o Controls: If 2-HA causes significant cell death, switch to 2-Ethynyladenosine (2-EA) or
reduce incubation time.

Troubleshooting Table
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Issue Probable Cause Solution

Use fresh Sodium Ascorbate;
Low Biotin Signal Inefficient Click Reaction Increase THPTA:Cu ratio to
5:1.

Ensure 1% SDS and 4M Urea
High Background Incomplete Washing washes are performed

rigorously.

Verify cell viability; Check
No RNA Enrichment Poor Incorporation Adenosine Kinase expression

(required for activation).

Perform click reaction on ice;
Protein Degradation Copper Toxicity Increase protease inhibitor

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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